Cas no 1592719-65-7 (4-(but-2-yn-1-yl)aminobenzoic acid)

• Product Name: 4-(but-2-yn-1-yl)aminobenzoic acid
• CAS No: 1592719-65-7
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 5746263
• PubChem ID: 57171116
• Update Time: 2025-05-23

4-(but-2-yn-1-yl)aminobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1592719-65-7
• 4-[(But-2-yn-1-yl)amino]benzoicacid
• 4-[(But-2-yn-1-yl)amino]benzoic acid
• EN300-1449119
• Benzoic acid, 4-(2-butyn-1-ylamino)-
• 4-(but-2-yn-1-yl)aminobenzoic acid

• Inchi： 1S/C11H11NO2/c1-2-3-8-12-10-6-4-9(5-7-10)11(13)14/h4-7,12H,8H2,1H3,(H,13,14)
• InChI Key： SZAPGJIUPDQUII-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)NCC#CC)=O

Computed Properties

• Exact Mass: 189.078978594g/mol
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.226±0.06 g/cm3(Predicted)
• Boiling Point: 399.3±27.0 °C(Predicted)
• pka: 4.63±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 4-(but-2-yn-1-yl)aminobenzoic acid

4-(But-2-yn-1-yl)aminobenzoic Acid: A Comprehensive Overview

4-(But-2-yn-1-yl)aminobenzoic acid, also known by its CAS number CAS No. 1592719-65-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug design and development. In this article, we will delve into the chemical characteristics, synthesis methods, pharmacological activities, and recent advancements related to this compound.

The molecular structure of 4-(but-2-yn-1-yl)aminobenzoic acid consists of a benzoic acid moiety with a substituted amino group at the para position. The amino group is further substituted with a butynyl chain, specifically a buta-2-yne substituent. This structure introduces both aromaticity and alkyne functionalities, making it a versatile molecule for various chemical transformations. The presence of the alkyne group adds unique electronic properties, which can influence the compound's reactivity and bioavailability.

Recent studies have highlighted the potential of 4-(but-2-yn-1-yl)aminobenzoic acid as a precursor for synthesizing bioactive molecules. Researchers have explored its role in the development of anti-inflammatory agents, where the compound's ability to modulate inflammatory pathways has shown promising results. Additionally, its application in the synthesis of kinase inhibitors has been reported, underscoring its potential in targeted cancer therapies.

The synthesis of CAS No. 1592719-65-7 involves a multi-step process that typically begins with the preparation of the corresponding benzene derivative. One common approach involves nucleophilic substitution reactions followed by alkyne functionalization. The use of transition metal catalysts has been pivotal in optimizing these reactions, ensuring high yields and purity levels. Recent advancements in catalytic methods have further streamlined the synthesis process, making it more accessible for large-scale production.

In terms of pharmacokinetics, studies have demonstrated that 4-(but-2-yne... exhibits favorable absorption profiles in preclinical models. Its solubility properties and metabolic stability are attributes that enhance its suitability as a drug candidate. Moreover, research into its bioavailability has revealed that modifications to the alkyne substituent can significantly influence these parameters, providing avenues for further optimization.

The application of computational chemistry tools has played a crucial role in understanding the molecular interactions of CAS No. 1592719.... Molecular docking studies have provided insights into its binding affinities with various therapeutic targets, such as protein kinases and inflammatory enzymes. These findings have guided subsequent experimental studies, reinforcing the compound's potential as a lead molecule in drug discovery.

In conclusion, 4-(buta... represents a valuable asset in contemporary chemical research due to its structural versatility and bioactive properties. With ongoing advancements in synthetic methodologies and pharmacological evaluations, this compound is poised to make significant contributions to the development of novel therapeutic agents.